Cas no 651021-79-3 (Phenol, 4-[5-(3-chlorophenyl)-3-isoxazolyl]-)

• Product Name: Phenol, 4-[5-(3-chlorophenyl)-3-isoxazolyl]-
• CAS No: 651021-79-3
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• CID: 407902
• PubChem ID: 135442255
• Update Time: 2025-04-19

Phenol, 4-[5-(3-chlorophenyl)-3-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[5-(3-chlorophenyl)-3-isoxazolyl]-
• 4-[5-(3-chlorophenyl)-1,2-oxazol-3-ylidene]cyclohexa-2,5-dien-1-one
• DTXSID80447373
• 651021-79-3

• Inchi： 1S/C15H10ClNO2/c16-12-3-1-2-11(8-12)15-9-14(17-19-15)10-4-6-13(18)7-5-10/h1-9,18H
• InChI Key： KJRZUFZLXSBADK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(C2C=CC(=CC=2)O)=NO1

Computed Properties

• Exact Mass: 271.0401
• Monoisotopic Mass: 271.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26